2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide

• IUPAC Name: 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-3H-indol-5-yl)acetamide
• InChI: InChI=1S/C18H18N2O4/c1-20-16-7-6-13(8-12(16)9-18(20)22)19-17(21)11-24-15-5-3-4-14(10-15)23-2/h3-8,10H,9,11H2,1-2H3,(H,19,21)
• InChI Key: VOVGVRNVOLAWLY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC2=C1C=CC(=C2)NC(=O)COC3=CC=CC(=C3)OC
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

2-(3-Methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide (MPA) is an indole-containing compound that has been studied for its potential applications in the fields of chemistry, biochemistry, and medicine. MPA is a synthetic compound with unique properties that make it a valuable tool for research and development. The purpose of

Scientific Research Applications

2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide has been studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide has been used to synthesize new drugs for the treatment of cancer, cardiovascular diseases, and other illnesses. In biochemistry, 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide has been used to study the structure and function of proteins, enzymes, and other biomolecules. In pharmacology, 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide has been used to study the effects of drugs on the body and to develop new drugs for therapeutic use.

Mechanism of Action

The mechanism of action of 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide is not fully understood. However, it is thought to act by binding to specific receptors on cells, which then triggers a cascade of biochemical events. This cascade of events is thought to be responsible for 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide’s biochemical and physiological effects.
Biochemical and Physiological Effects
2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide has been shown to have a variety of biochemical and physiological effects. In laboratory studies, 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide has been shown to inhibit the growth of cancer cells, reduce inflammation, and activate the immune system. In animal studies, 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide has been shown to reduce the risk of cardiovascular disease and improve cognitive function.

Advantages and Limitations for Lab Experiments

2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide has several advantages for use in laboratory experiments. It is easy to synthesize, highly stable, and has a low toxicity. Additionally, 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide can be used in a variety of laboratory techniques, including cell culture, enzyme assays, and animal studies. However, 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide also has some limitations in laboratory experiments. It is not soluble in water, and it can be difficult to obtain in large quantities.

Future Directions

There are many potential future directions for the use of 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide in scientific research. For example, 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide could be used to develop new drugs for the treatment of cancer, cardiovascular diseases, and other illnesses. Additionally, 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide could be used to study the structure and function of proteins, enzymes, and other biomolecules. Furthermore, 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide could be used to study the effects of drugs on the body and to develop new drugs for therapeutic use. Finally, 2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide could be used in the development of new laboratory techniques, such as cell culture, enzyme assays, and animal studies.

Synthesis Methods

2-(3-methoxyphenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide is synthesized by a two-step process involving the reaction of 3-methoxyphenol with N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide in the presence of an acid catalyst. The first step involves the formation of a Schiff base between the two reactants, which is then followed by the condensation of the amide group with the phenol group. The resulting product is a white solid that can be purified by recrystallization.